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molecular formula C6H11F2NO2 B8635563 Glycine, N-(2,2-difluoroethyl)-, ethyl ester

Glycine, N-(2,2-difluoroethyl)-, ethyl ester

Cat. No. B8635563
M. Wt: 167.15 g/mol
InChI Key: FNMASLYFNBRRBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09376398B2

Procedure details

2,2-difluoroethylamine (4.0 g) was added to a suspension of ethyl bromoacetate (5.4 mL), potassium iodide (0.82 g), diisopropylethylamine (9.8 mL) in acetonitrile (100 mL) and the mixture was stirred at RT for 25 h. The mixture was concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel to afford the sub-title compound (7.0 g) as a colorless oil; 1H NMR (300 MHz, CDCl3); 5.82 (1H, tt), 4.18 (2H, q), 3.46 (2H, s), 3.00 (2H, dt), 1.26 (3H, t).
Name
2,2-difluoroethylamine
Quantity
4 g
Type
reactant
Reaction Step One
Name
ethyl bromoacetate
Quantity
5.4 mL
Type
reactant
Reaction Step One
Name
potassium iodide
Quantity
0.82 g
Type
reactant
Reaction Step One
Name
diisopropylethylamine
Quantity
9.8 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
100 mL
Type
solvent
Reaction Step One
Name
sub-title compound

Identifiers

REACTION_CXSMILES
[F:1][CH:2]([F:5])[CH2:3][NH2:4].Br[CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9].[I-].[K+].C(N(C(C)C)CC)(C)C>C(#N)C>[F:1][CH:2]([F:5])[CH2:3][NH:4][CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9] |f:2.3|

Inputs

Step One
Name
2,2-difluoroethylamine
Quantity
4 g
Type
reactant
Smiles
FC(CN)F
Name
ethyl bromoacetate
Quantity
5.4 mL
Type
reactant
Smiles
BrCC(=O)OCC
Name
potassium iodide
Quantity
0.82 g
Type
reactant
Smiles
[I-].[K+]
Name
diisopropylethylamine
Quantity
9.8 mL
Type
reactant
Smiles
C(C)(C)N(CC)C(C)C
Name
acetonitrile
Quantity
100 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at RT for 25 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash column chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 25 h
Name
sub-title compound
Type
product
Smiles
FC(CNCC(=O)OCC)F
Measurements
Type Value Analysis
AMOUNT: MASS 7 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.